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Compound of Interest

Compound Name: N-Acetyltyramine-d4

Cat. No.: B12423059

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical reagents like N-Acetyltyramine-d4 is a critical component of laboratory safety and
environmental responsibility. Adherence to proper disposal protocols minimizes risks to
personnel and the environment. This guide provides essential, step-by-step instructions for the
proper disposal of N-Acetyltyramine-d4, ensuring compliance with safety regulations.

Hazard Summary and Personal Protective
Equipment (PPE)

Before handling N-Acetyltyramine-d4 for disposal, it is crucial to be aware of its potential
hazards and to use appropriate personal protective equipment.

Recommended Personal Protective
Equipment (PPE)

Hazard Classification

S Wear protective gloves and clothing to prevent
Causes skin irritation (H315)[1] ]
skin exposure.[2]

) S Wear appropriate protective eyeglasses or
Causes serious eye irritation (H319)[1] ]
chemical safety goggles.[2]

] o Use only in a chemical fume hood or a well-
May cause respiratory irritation (H335)[1] ) o )
ventilated area to avoid inhalation of dust.[3]
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Incompatible Materials: Keep N-Acetyltyramine-d4 away from strong oxidizing agents, strong
acids, strong bases, and strong reducing agents.[1]

Step-by-Step Disposal Procedure

The disposal of N-Acetyltyramine-d4 must be conducted in a manner that prevents its release
into the environment.[1] Do not allow the material to enter drains or water courses.[3]

e Waste Collection:
o Carefully sweep up solid N-Acetyltyramine-d4, avoiding dust formation.[1]

o Place the collected material into a suitable, properly labeled, and closed container for
disposal.[1]

e Engage a Licensed Waste Disposal Company:

o The disposal of N-Acetyltyramine-d4 should be handled by an approved waste disposal
plant.

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
collection by a licensed professional waste disposal service.

e Provide Necessary Information:

o Inform the waste disposal service of the chemical's identity and associated hazards. A
copy of the Safety Data Sheet (SDS) should be readily available.

e Documentation:

o Maintain records of the disposal, including the date, quantity of waste, and the name of the
disposal company, in accordance with your institution's policies and local regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyltyramine-d4.
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Caption: Workflow for the safe disposal of N-Acetyltyramine-d4.
First Aid Measures
In case of accidental exposure, follow these first aid procedures:

e |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1]

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[1]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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